Cas no 1269667-57-3 (4-Chlorothieno[3,2-d]pyrimidine-7-carboxylic acid)

• Product Name: 4-Chlorothieno[3,2-d]pyrimidine-7-carboxylic acid
• CAS No: 1269667-57-3
• MF: C₇H₃ClN₂O₂S
• MW: 214.628918886185
• MDL: MFCD20926153
• CID: 4456996
• PubChem ID: 57343057
• Update Time: 2025-06-29

4-Chlorothieno[3,2-d]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chlorothieno[3,2-d]pyrimidine-7-carboxylic acid
• AS-43115
• Thieno[3,2-d]pyrimidine-7-carboxylic acid, 4-chloro-
• 4-Chlorothieno[3,2-d]pyri...
• PB11481
• AKOS023725888
• DTARXUPVWGNDNT-UHFFFAOYSA-N
• 1269667-57-3
• DA-46484
• 4-CHLOROTHIENO[3,2-D]PYRIMIDINE-7-CARBOXYLICACID
• SCHEMBL2235253
• CS-0050880

• MDL： MFCD20926153
• Inchi： 1S/C7H3ClN2O2S/c8-6-5-4(9-2-10-6)3(1-13-5)7(11)12/h1-2H,(H,11,12)
• InChI Key： DTARXUPVWGNDNT-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C(=O)O)=CS2)N=CN=1

Computed Properties

• Exact Mass: 213.9603762g/mol
• Monoisotopic Mass: 213.9603762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.3Ų

Additional information on 4-Chlorothieno[3,2-d]pyrimidine-7-carboxylic acid

Comprehensive Overview of 4-Chlorothieno[3,2-d]pyrimidine-7-carboxylic acid (CAS No. 1269667-57-3)

4-Chlorothieno[3,2-d]pyrimidine-7-carboxylic acid (CAS No. 1269667-57-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyrimidine class, which is known for its diverse biological activities. The presence of both chlorine and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 4-Chlorothieno[3,2-d]pyrimidine-7-carboxylic acid is reflected in the increasing number of scientific publications and patents referencing this compound. Its CAS number 1269667-57-3 is frequently searched in chemical databases, highlighting its relevance in modern research. One of the key reasons for its popularity is its role as a building block in medicinal chemistry. The compound's ability to act as a precursor for various biologically active derivatives has made it a subject of intense study. For instance, its thienopyrimidine core is often utilized in the design of molecules targeting cancer and inflammatory diseases.

In the context of current trends, 4-Chlorothieno[3,2-d]pyrimidine-7-carboxylic acid aligns with the rising demand for novel heterocyclic compounds in drug development. The pharmaceutical industry is constantly seeking new chemical entities with improved efficacy and safety profiles, and this compound fits well into that narrative. Additionally, its chlorothienopyrimidine scaffold is being explored for its potential in addressing antibiotic resistance, a pressing global health issue. Researchers are investigating its derivatives as potential candidates for next-generation antimicrobial agents.

From a synthetic chemistry perspective, the compound's carboxylic acid group offers multiple opportunities for functionalization, enabling the creation of a wide array of derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. The chlorine atom at the 4-position further enhances its reactivity, making it a valuable intermediate in cross-coupling reactions and other transformative processes. These attributes contribute to its widespread use in academic and industrial laboratories.

The thieno[3,2-d]pyrimidine framework, to which this compound belongs, is a privileged structure in medicinal chemistry. Privileged structures are molecular scaffolds that exhibit binding affinity to multiple biological targets, making them highly sought after in drug discovery. The incorporation of a chlorine substituent and a carboxylic acid moiety in this framework further enhances its utility. This combination allows for precise modulation of physicochemical properties, such as solubility and bioavailability, which are critical for drug development.

Another area where 4-Chlorothieno[3,2-d]pyrimidine-7-carboxylic acid shows promise is in the field of agrochemicals. The thienopyrimidine core is known to exhibit herbicidal and fungicidal activities, and researchers are exploring its derivatives for crop protection applications. With the increasing need for sustainable agricultural practices, the development of new agrochemicals with minimal environmental impact is a priority. This compound's potential in this domain is an active area of investigation.

In summary, 4-Chlorothieno[3,2-d]pyrimidine-7-carboxylic acid (CAS No. 1269667-57-3) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chlorothienopyrimidine scaffold and carboxylic acid functionality, make it a valuable tool for scientists. As research continues to uncover its potential, this compound is likely to remain a focal point in the quest for innovative therapeutic and agricultural solutions.